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Abstract

N-(Hydroxymethyl)acrylamide (NMA) is a bifunctional monomer increasingly utilized in the synthesis of hydrogels and polymers for biomedical
applications, including drug delivery and tissue engineering. Despite its utility, NMA presents significant health hazards, being classified as a carcinog
mutagen, and reproductive toxicant. This technical guide provides a comprehensive overview of the safety data for NMA, detailed handling precautiol
emergency procedures, and an exploration of its toxicological mechanisms. The information is intended to equip researchers, scientists, and drug
development professionals with the knowledge necessary to handle this chemical safely and responsibly. All quantitative data is summarized in
structured tables, and key experimental and safety protocols are detailed. Visual diagrams are provided to illustrate critical workflows and toxicologice
pathways.

Chemical and Physical Properties

N-(Hydroxymethyl)acrylamide is a white crystalline solid that is also available as an aqueous solution.[1] Its bifunctional nature, possessing both a
reactive vinyl group and a hydroxymethyl group, allows for the formation of cross-linked, hydrophilic polymers.[1]

Property Value Reference
Synonyms N-Methylolacrylamide, Monomethylolacrylamide [2]

CAS Number 924-42-5 12
Molecular Formula C4H7NO2 [2]
Molecular Weight 101.10 g/mol

White to almost white crystalline powder or liquid
Appearance . [1][3]
(aqueous solution)

Melting Point 75.0t0 79.0 °C [3]
Boiling Point 277 °C [3]
Density 1.074 g/mL at 25 °C (for 48% aqueous solution)

Solubility in Water 1,880 g/L at 20 °C [3]

Toxicological Data and Hazard Identification

N-(Hydroxymethyl)acrylamide is a highly hazardous substance with multiple health risks. It is classified as toxic if swallowed, may cause an allergic
skin reaction, is suspected of causing genetic defects and cancer, and may damage fertility or the unborn child.[3][4][5] Prolonged or repeated expost
can cause damage to organs, particularly the peripheral nervous system.[1][4]
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Hazard Classification GHS Hazard Statement References
Acute Toxicity, Oral (Category 3) H301: Toxic if swallowed [3][5]
Skin Sensitization (Category 1) H317: May cause an allergic skin reaction [3][41[5]
Germ Cell Mutagenicity (Category 1B) H340: May cause genetic defects [3][4][5]
Carcinogenicity (Category 1B) H350: May cause cancer [31[4]1[5]
Reproductive Toxicity (Category 2) H:Zl: Suspected of damaging fertility or the unborn B4I]
chi
Specific Target Organ Toxicity (Repeated Exposure,  H372: Causes damage to organs through BI4I]
Category 1) prolonged or repeated exposure
Specific Target Organ Toxicity (Repeated Exposure,  H373: May cause damage to organs through 4]
Category 2) prolonged or repeated exposure if swallowed
Quantitative Toxicity Data:
Test Species Route Value Reference
LD50 Rat Oral 140 mg/kg [6]

Mechanism of Neurotoxicity

The neurotoxicity of acrylamide and its derivatives like NMA is a primary concern. The proposed mechanism involves its action as a "soft" electrophile
The a,B-unsaturated carbonyl structure of acrylamide preferentially forms covalent adducts with "soft" nucleophiles, such as the cysteine thiolate grot
found in the active sites of presynaptic proteins.[4][7] This covalent modification inactivates these critical proteins, disrupting nerve terminal processe:
and impairing neurotransmission, which can ultimately lead to axonal degeneration.[4][8][9] Oxidative stress and apoptosis are also implicated as
contributing factors to its overall toxicity.[10]
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Caption: Mechanism of Acrylamide-Induced Neurotoxicity.

Experimental Protocols and Handling Precautions

Strict adherence to safety protocols is mandatory when working with N-(Hydroxymethyl)acrylamide.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling NMA. The following PPE is the minimum requirement:
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Protection Type Specific Recommendations Rationale and Standards References
Chemical splash goggles are Protects against direct contact which
. mandatory. A face shield should be can cause serious eye irritation or
Eye and Face Protection . [11][12]
worn over goggles when there is a damage. Goggles must meet ANSI
significant risk of splashing. 787.1 standards.
Gloves: Nitrile or butyl rubber gloves Prevents skin contact, which can
are recommended. Double-gloving is cause irritation and allergic reactions.
Skin Protection advised for extended contact. Lab Acrylamides can be absorbed through  [9][11]

Coat: A chemically resistant lab coat

the skin. Change gloves immediately

or apron is required. if contaminated.

An air-purifying respirator with organic
vapor (OV) cartridges and a
. . particulate filter (e.g., N95) is Minimizes inhalation of harmful
Respiratory Protection ) ) [11][13]
necessary when working outside a vapors and dust.
certified chemical fume hood or when

aerosols may be generated.

digraph "PPE Selection Workflow" {

graph [rankdir="TB", splines=ortho, nodesep=0.3];

node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.1];
edge [fontname="Arial", fontsize=9];

Start [label="Handling NMA?", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

FumeHood [label="Work inside a\ncertified fume hood?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124
Goggles [label="Wear Chemical\nSplash Goggles", fillcolor="#34A853", fontcolor="#FFFFFF"];

FaceShield [label="Wear Face Shield\nover Goggles", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]1;
Gloves [label="Wear Nitrile/Butyl\nRubber Gloves (Double)", fillcolor="#34A853", fontcolor="#FFFFFF"];
LabCoat [label="Wear Chemically\nResistant Lab Coat", fillcolor="#34A853", fontcolor="#FFFFFF"];

Respirator [label="Wear Respirator with\nOV/Particulate Filter", fillcolor="#EA4335", fontcolor="#FFFFFF"];
End [label="Proceed with Caution", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Start -> FumeHood;

FumeHood -> Goggles [label="Yes"];

FumeHood -> Respirator [label="No"];

Respirator -> Goggles;

Goggles -> FaceShield;

FaceShield -> Gloves [label="Splash Risk"];

FaceShield -> Gloves [label="No Splash Risk", style=dashed];
Gloves -> LabCoat;

LabCoat -> End;

}

Caption: Personal Protective Equipment (PPE) Selection Workflow.

Safe Handling and Storage

« Ventilation: Always handle N-(Hydroxymethyl)acrylamide in a certified chemical fume hood to minimize inhalation of vapors or dust.[3][11]

« Weighing and Transferring: Conduct all weighing and transferring of the chemical within a chemical fume hood. Use disposable weighing boats.[11
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« Solution Preparation: When preparing solutions, slowly add the NMA to the solvent to prevent splashing.[11]
» Heating: Avoid heating NMA unless it is part of a controlled polymerization reaction, as it may polymerize explosively.[11]

« Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were worn. Do not eat, drink, or smoke in the laborat
[11]

« Storage: Store in a cool, dry, dark, and well-ventilated area in a tightly sealed container. The recommended storage temperature is 2-8°C. Store an
from incompatible materials such as oxidizing agents, acids, and bases.[2][11]

Hydrogel Synthesis Protocol (Example)

This protocol is a general guideline for the synthesis of a poly(N-(Hydroxymethyl)acrylamide) hydrogel via free-radical polymerization.

Materials:

* N-(Hydroxymethyl)acrylamide (NMA)

» Cross-linking agent (e.g., N,N'-methylenebisacrylamide - BIS)

« Initiator (e.g., Ammonium persulfate - APS)

« Catalyst (e.g., N,N,N',N'-tetramethylethylenediamine - TEMED)

» Deionized water

« Reaction vessel (e.g., glass vial or mold)

Procedure:

« Monomer Solution Preparation: In a fume hood, prepare the monomer solution by dissolving the desired amount of NMA and BIS in deionized wate

« Degassing: Degas the monomer solution by bubbling nitrogen or argon gas through it for at least 15-20 minutes to remove dissolved oxygen, whict
can inhibit polymerization.

« Initiation: Add the initiator (APS solution) to the monomer solution and mix gently.
« Catalysis: Add the catalyst (TEMED) to initiate the polymerization reaction. The amount of TEMED will affect the rate of polymerization.
« Casting: Immediately pour the solution into the desired mold (e.g., between two glass plates with a spacer).

« Polymerization: Allow the polymerization to proceed at room temperature or a controlled temperature for a specified time (typically several hours to
overnight). The solution will turn into a solid gel.

« Purification: After polymerization, carefully remove the hydrogel from the mold and wash it extensively with deionized water for several days to rem
any unreacted monomers, initiator, and catalyst.

« Drying (Optional): The hydrogel can be dried to a constant weight to obtain a xerogel for swelling studies.
Emergency Procedures

First-Aid Measures

« Inhalation: Move the person to fresh air and rest. Seek immediate medical attention.[11][14]

« Skin Contact: Immediately remove contaminated clothing. Rinse the skin with plenty of water and soap. If skin irritation or a rash occurs, get medic
help.[11][14]

« Eye Contact: First, rinse with plenty of water for several minutes (remove contact lenses if possible). Then, refer for medical attention.[14]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_N_2_Hydroxyethyl_acrylamide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_N_2_Hydroxyethyl_acrylamide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_N_2_Hydroxyethyl_acrylamide.pdf
https://www1.udel.edu/ehs/research/downloads/acrylamidesop.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_N_2_Hydroxyethyl_acrylamide.pdf
https://www.benchchem.com/product/b1198764?utm_src=pdf-body
https://www.benchchem.com/product/b1198764?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_N_2_Hydroxyethyl_acrylamide.pdf
https://www.researchgate.net/publication/230369627_Synthesis_of_N-hydroxymethyl_acrylamide_with_b-methyl_hydrogen_itaconate_and_itaconic_acid_hydrogels_Effects_of_the_pH_composition_and_ionic_strength_on_the_swelling_behavior
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_N_2_Hydroxyethyl_acrylamide.pdf
https://www.researchgate.net/publication/230369627_Synthesis_of_N-hydroxymethyl_acrylamide_with_b-methyl_hydrogen_itaconate_and_itaconic_acid_hydrogels_Effects_of_the_pH_composition_and_ionic_strength_on_the_swelling_behavior
https://www.researchgate.net/publication/230369627_Synthesis_of_N-hydroxymethyl_acrylamide_with_b-methyl_hydrogen_itaconate_and_itaconic_acid_hydrogels_Effects_of_the_pH_composition_and_ionic_strength_on_the_swelling_behavior
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Ingestion: Rinse mouth. Give a slurry of activated charcoal in water to drink. Get emergency medical help immediately.[3][14]

Accidental Release Measures
« Small Spills: For solid spills, dampen the material with water before sweeping it into a covered container. For liquid spills, absorb with an inert mate

(e.g., vermiculite, sand).[2] Clean the spill area with soap and water.[2]

o Large Spills: Evacuate the area. Do NOT let the chemical enter the environment.[11] Prevent further leakage or spillage if safe to do so. Contact yc
institution's Environmental Health and Safety (EHS) department immediately.[13]

NMA Spill Occurs

Assess Spill Size

Small Spill

(<100mL or small powder amount) Lergge Sl

l

Don Appropriate PPE Evacuate Immediate Area

Contain Spill with
Inert Absorbent (liquid)
or Dampen (solid)

Alert Others and
Contact EHS

Collect Waste into
Sealed Container

Clean Area with
Soap and Water

Dispose of Waste as
Hazardous

Click to download full resolution via product page

Caption: Spill Response Workflow for N-(Hydroxymethyl)acrylamide.

Waste Disposal

All waste containing N-(Hydroxymethyl)acrylamide, including unused product, contaminated labware (pipette tips, gloves, etc.), and aqueous
solutions, must be treated as hazardous waste.[11][12]
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« Collect all waste in a clearly labeled, sealed, and chemically compatible container.[11][12]

* The label should include "Hazardous Waste," the full chemical name, and associated hazards.[12]

» Do not mix with other waste streams.[11]

« Arrange for disposal through your institution's EHS department in accordance with local, state, and federal regulations.[12]

Conclusion

N-(Hydroxymethyl)acrylamide is a valuable monomer for the development of advanced biomaterials. However, its significant toxicity necessitates a
thorough understanding of its hazards and the implementation of stringent safety protocols. By adhering to the guidelines outlined in this technical gu
researchers can mitigate the risks associated with NMA and ensure a safe laboratory environment for themselves and their colleagues. A culture of
safety, grounded in knowledge and diligent practice, is paramount when working with such hazardous chemicals.

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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